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Compound of Interest

Compound Name: POTASSIUM TETRABORATE)

Cat. No.: B1174977 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of potassium tetraborate's use as a

flux in various metallurgical processes. The information is intended to guide researchers and

scientists in understanding its properties and in the practical application of this versatile

compound.

Introduction: The Role of Potassium Tetraborate in
Metallurgy
Potassium tetraborate (K₂B₄O₇) is an alkaline salt that serves as an excellent fluxing agent in

high-temperature metallurgical operations such as welding, soldering, and brazing.[1][2][3] Its

primary function is to dissolve metal oxides that form on the surface of metals when heated,

ensuring a clean surface for the molten filler metal to bond with the parent materials.[1][2][4]

This action promotes strong, continuous joints.

One of the key advantages of potassium tetraborate over sodium-based fluxes, like borax, is

the avoidance of the intense yellow "glare" produced by sodium salts at high temperatures,

which can obstruct the view of the workpiece.[1][3] It is particularly effective for use with

stainless steel and various non-ferrous metals.[1][3]
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The effectiveness of potassium tetraborate as a flux is rooted in its chemical and physical

properties. It is a good solvent for a wide range of metal oxides.[1][2] Upon heating, it

dehydrates and then melts into a glassy fluid that covers the metal surface, protecting it from

further oxidation and dissolving existing oxides.[4]

Table 1: Key Properties of Potassium Tetraborate Tetrahydrate

Property Value Reference

Molecular Formula K₂B₄O₇·4H₂O [3]

Molecular Weight 305.5 g/mol [3]

Appearance
White crystalline granules or

powder
[1][2]

Melting Point (fuses to a clear

glass)
815°C (1500°F) [1][2][3]

Onset of Water Loss 100°C (212°F) [1][3]

Specific Gravity 1.92 [2]

Solubility in Water (at room

temp)

17.8% by weight (as

K₂B₄O₇·4H₂O)
[2]

pH of 2% (wt) solution 9.2 [1][2]

Experimental Protocol: Preparation and Application
of a Potassium Tetraborate-Based Brazing Flux
This protocol describes the preparation of a simple paste flux and its application for silver

brazing of stainless steel.

Materials:

Potassium tetraborate tetrahydrate (K₂B₄O₇·4H₂O), fine powder

Deionized water
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Boric acid (optional, for enhanced oxide dissolution)

Potassium bifluoride (optional, for refractory oxides)

Stainless steel coupons for brazing

Silver-based brazing alloy

Heating torch (e.g., oxy-acetylene)

Spatula and mixing vessel

Safety glasses, gloves, and fume extraction system

Procedure:

Flux Preparation:

In a mixing vessel, combine potassium tetraborate powder with a small amount of

deionized water.

Mix thoroughly with a spatula to form a smooth, creamy paste. The consistency should be

such that it can be easily applied to the workpiece without running.

For enhanced performance, particularly with refractory oxides, boric acid and potassium

bifluoride can be added to the mixture. A common starting formulation could be a 2:1 ratio

by weight of potassium tetraborate to boric acid.

Surface Preparation:

Mechanically or chemically clean the surfaces of the stainless steel coupons to be joined

to remove any grease, oil, or other contaminants.

Flux Application:

Apply a thin, even layer of the potassium tetraborate paste to the joint area of both

coupons.
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Assembly and Heating:

Assemble the joint.

Gently heat the assembly with the torch, using a neutral flame. The flux will first dehydrate,

appearing as a white powder, and then melt into a clear, glassy liquid.

Brazing:

Once the flux is fully molten and the stainless steel reaches the appropriate brazing

temperature (indicated by a cherry-red color), introduce the silver brazing alloy to the joint.

The molten flux will facilitate the flow of the brazing alloy into the joint by capillary action.

Cooling and Cleaning:

Allow the brazed assembly to cool slowly.

Remove the flux residue by quenching in hot water followed by mechanical cleaning with a

wire brush.

Logical Workflow of Potassium Tetraborate as a
Flux
The following diagram illustrates the key stages of the fluxing action of potassium tetraborate

during a brazing operation.
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Caption: Logical workflow of potassium tetraborate flux in brazing.

Conclusion
Potassium tetraborate is a highly effective flux for a range of metallurgical applications. Its

ability to dissolve metal oxides at high temperatures, coupled with the benefit of reduced glare

during heating, makes it a valuable alternative to sodium-based fluxes. The protocols and data

presented here provide a foundation for its successful application in research and industrial

settings. Further optimization of flux compositions may be necessary depending on the specific

metals and brazing alloys being used.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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